Cas no 54584-31-5 (2-(1H-indol-3-yl)-4,5-dihydro-1,3-oxazole)

• Product Name: 2-(1H-indol-3-yl)-4,5-dihydro-1,3-oxazole
• CAS No: 54584-31-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2857939
• Update Time: 2023-08-10

2-(1H-indol-3-yl)-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-indolyl)-2-oxazoline
• 2-(1H-indol-3-yl)-4,5-dihydro-1,3-oxazole
• Maybridge3_004454
• Oprea1_448694
• HMS1443K10
• IDI1_015841

• Inchi： 1S/C11H10N2O/c1-2-4-10-8(3-1)9(7-13-10)11-12-5-6-14-11/h1-4,7,13H,5-6H2
• InChI Key： QICKCSNPIWUMDS-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles